Cas no 1805082-16-9 (Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1805082-16-9
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4872121
• Update Time: 2025-05-19

Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)7-6(9(12)13)5(16-2)4-14-8(7)11/h4,9H,3H2,1-2H3
• InChI Key： FLXZJAHFPYOSIX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=C(C(F)F)C(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate, identified by the CAS number 1805082-16-9, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with chlorine, a difluoromethyl group, and a methoxy group at specific positions, along with an ethyl ester group attached to the carboxylic acid moiety.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through various routes, including multi-step synthesis and catalytic processes. The incorporation of fluorine atoms in the difluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly versatile for different applications. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds.

In terms of biological activity, Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate has shown promising results in preliminary studies. Its ability to interact with specific biological targets, such as enzymes or receptors, has been investigated in vitro. These studies suggest that the compound may possess anti-inflammatory or antimicrobial properties, making it a candidate for further exploration in drug discovery programs.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of the product. Additionally, green chemistry principles have been applied to minimize environmental impact during the synthesis process.

From an analytical standpoint, the compound has been thoroughly characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and conformational properties. The crystal structure reveals a planar geometry around the pyridine ring, which is typical for such aromatic systems.

Recent research has also focused on understanding the photophysical properties of this compound. Studies under UV-visible spectroscopy have shown that it exhibits strong absorption bands in the visible region, suggesting potential applications in optoelectronic materials or sensors. Furthermore, computational modeling has been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, Ethyl 2-chloro-4-(difluoromethyl)-5-methoxypyridine-3-carboxylate is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research across various disciplines. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.